Cas no 4744-01-8 (alpha-carboxyaminopropionamide)

• Product Name: alpha-carboxyaminopropionamide
• CAS No: 4744-01-8
• MF: C₄H₇NO₃
• MW: 117.103281259537
• CID: 2018738
• PubChem ID: 19373131
• Update Time: 2025-04-21

alpha-carboxyaminopropionamide Chemical and Physical Properties

Names and Identifiers

• alpha-carboxyaminopropionamide
• methyl-malonic acid monoamide
• Methyl-malonsaeure-monoamid
• 4744-01-8
• SCHEMBL1051612
• AKOS006338293
• methylmalonic monoamide
• 3-amino-2-methyl-3-oxopropanoic acid
• DB-136286

• Inchi： 1S/C4H7NO3/c1-2(3(5)6)4(7)8/h2H,1H3,(H2,5,6)(H,7,8)
• InChI Key： FEPGCRWGNPMJMY-UHFFFAOYSA-N
• SMILES： OC(C(C(N)=O)C)=O

Computed Properties

• Exact Mass: 117.042593085Da
• Monoisotopic Mass: 117.042593085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 80.4Ų